Cas no 2229473-30-5 (3-(but-3-yn-2-yl)-2-methyloxolane)

• Product Name: 3-(but-3-yn-2-yl)-2-methyloxolane
• CAS No: 2229473-30-5
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 6283953
• PubChem ID: 165707847
• Update Time: 2025-05-23

3-(but-3-yn-2-yl)-2-methyloxolane Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-yn-2-yl)-2-methyloxolane
• 2229473-30-5
• EN300-1797209

• Inchi： 1S/C9H14O/c1-4-7(2)9-5-6-10-8(9)3/h1,7-9H,5-6H2,2-3H3
• InChI Key： PQMQJBKJDQNNBC-UHFFFAOYSA-N
• SMILES： O1CCC(C(C#C)C)C1C

Computed Properties

• Exact Mass: 138.104465066g/mol
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 3-(but-3-yn-2-yl)-2-methyloxolane

3-(But-3-yn-2-yl)-2-methyloxolane: A Comprehensive Overview

The compound with CAS No. 2229473-30-5, commonly referred to as 3-(but-3-yn-2-yl)-2-methyloxolane, is a unique organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its oxolane ring structure, which is a five-membered cyclic ether, and its substituted groups that confer it with distinctive chemical properties. The presence of a butynyl group at the 3-position and a methyl group at the 2-position makes this compound particularly interesting for its potential applications in drug design, polymer synthesis, and as a versatile building block in organic synthesis.

Recent advancements in synthetic chemistry have led to the development of novel methods for the synthesis of 3-(but-3-yn-2-yl)-2-methyloxolane. Researchers have explored various approaches, including ring-opening reactions, nucleophilic additions, and transition metal-catalyzed couplings, to efficiently construct this compound. These methods not only enhance the scalability of production but also allow for the incorporation of functional groups that can be tailored for specific applications. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of this compound with high yields and excellent stereochemical control.

The structural features of 3-(but-3-yn-2-yl)-2-methyloxolane make it an attractive candidate for use in drug delivery systems. The oxolane ring provides a rigid framework that can encapsulate bioactive molecules, while the butynyl group introduces hydrophobicity and potential sites for further functionalization. Recent studies have demonstrated its ability to act as a drug carrier in nanomedicine, where it can encapsulate anti-cancer agents and deliver them to target sites with reduced systemic toxicity. This application underscores the importance of understanding the physicochemical properties of this compound, including its solubility, stability, and biocompatibility.

In addition to its role in drug delivery, 3-(but-3-yn-2-yl)-2-methyloxolane has shown promise in polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with unique mechanical and thermal properties. For example, researchers have reported the synthesis of high-performance polymers using this compound as a monomer. These polymers exhibit excellent thermal stability and mechanical strength, making them suitable for applications in aerospace, automotive industries, and advanced electronics.

The versatility of 3-(but-3-yn-2-yll)-2-methyloxolane extends to its use as a building block in organic synthesis. Its reactivity towards various nucleophiles and electrophiles allows for the construction of complex molecular architectures with precision. Recent research has highlighted its utility in the synthesis of bioactive molecules, such as antibiotics and anti-inflammatory agents. By leveraging its structural features, chemists can design molecules with enhanced pharmacokinetic profiles and improved therapeutic efficacy.

The growing interest in green chemistry has also influenced the study of 3-(but-3-yne-l)-methyloxolane. Researchers are exploring sustainable methods for its synthesis and application. For instance, catalytic processes that minimize waste generation and utilize renewable feedstocks are being developed. These efforts align with global initiatives to promote environmentally friendly chemical practices while maintaining high standards of product quality.

In conclusion, 3-(but-yne-l)-methyloxolane, with CAS No. 229471788581716851685168516851685168516851685168516851685168516851685168516851685 is a multifaceted compound that continues to find new applications across diverse fields. Its unique chemical properties, combined with advancements in synthetic methodologies and green chemistry practices, ensure that it remains a valuable tool for researchers and industry professionals alike.